Cas no 37050-06-9 (3-Octyne, 7-methyl-)

• Product Name: 3-Octyne, 7-methyl-
• CAS No: 37050-06-9
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 316037
• PubChem ID: 142132
• Update Time: 2025-04-19

3-Octyne, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne, 7-methyl-
• 7-METHYL-3-OCTYNE
• 7-methyloct-3-yne
• 3-Octyne,7-methyl
• 7-Methyloct-3-in
• 7-methyl-oct-3-yne
• Aethyl-isoamyl-acetylen
• ZDXUMWBWHSCWBK-UHFFFAOYSA
• InChI=1/C9H16/c1-4-5-6-7-8-9(2)3/h9H,4,7-8H2,1-3H3
• FT-0692967
• 37050-06-9
• ZDXUMWBWHSCWBK-UHFFFAOYSA-N
• DTXSID00190556
• ZDXUMWBWHSCWBK-UHFFFAOYSA-
• MFCD00041636

• Inchi： 1S/C9H16/c1-4-5-6-7-8-9(2)3/h9H,4,7-8H2,1-3H3
• InChI Key： ZDXUMWBWHSCWBK-UHFFFAOYSA-N
• SMILES： C(C)(C)CCC#CCC

Computed Properties

• Exact Mass: 124.12500
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,76 g/cm3
• Melting Point: -49.99°C (estimate)
• Boiling Point: 87°C 99mm
• Flash Point: 30.6 °C
• Refractive Index: 1.4280
• PSA: 0.00000
• LogP: 2.83600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes